Cas no 2138026-65-8 (3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol)

• Product Name: 3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol
• CAS No: 2138026-65-8
• MF: C₁₀H₁₀FN₃O₃S
• MW: 271.268104076386
• CID: 6022933
• PubChem ID: 165481140
• Update Time: 2025-06-29

3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol
• EN300-1115210
• [3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-yl]methanol
• 2138026-65-8

• Inchi： 1S/C10H10FN3O3S/c1-18(16,17)8-4-13-14(5-8)10-9(11)7(6-15)2-3-12-10/h2-5,15H,6H2,1H3
• InChI Key： YNVOSRNQGYLCRU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C(=C(CO)C=CN=2)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 271.04269053g/mol
• Monoisotopic Mass: 271.04269053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.5Ų

Additional information on 3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol

3-Fluoro-2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Pyridin-4-Ylmethanol: A Comprehensive Overview

The compound 3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol, with the CAS number NO2138026-65-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with a fluoro group, a methanesulfonyl pyrazole moiety, and a hydroxymethyl group. These structural elements contribute to its potential as a bioactive agent, particularly in the context of drug discovery and development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules, making them more accessible for research purposes. The incorporation of the methanesulfonyl group, for instance, is a strategic choice that enhances the molecule's stability and bioavailability, while the pyrazole ring introduces additional electronic and steric effects that can modulate its interactions with biological targets.

One of the most promising applications of 3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanol lies in its potential as an inhibitor of certain enzyme targets. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against kinases, which are key players in various cellular signaling pathways. By targeting these enzymes, the compound could potentially be developed into a therapeutic agent for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its enzymatic activity, this compound has also shown promise in modulating ion channels and receptors. For example, research has indicated that it may act as an antagonist at certain G-protein coupled receptors (GPCRs), which are involved in regulating diverse physiological processes. This dual functionality underscores the versatility of the molecule and highlights its potential for multi-target drug design.

The pharmacokinetic properties of 3-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-y lmethanol have also been extensively studied. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are critical for its translation into a clinically viable drug. However, further investigations are required to optimize its pharmacokinetic profile and minimize potential off-target effects.

From an environmental standpoint, the ecological impact of this compound has been evaluated in recent toxicity studies. Results indicate that it demonstrates low toxicity to aquatic organisms under standard test conditions, suggesting that it may pose minimal risk to ecosystems when used responsibly. Nonetheless, ongoing monitoring and assessment are necessary to ensure its safe handling and disposal.

In conclusion, 3-fluoro-2-(4-methanesulfonyl -1H-pyrazol -1 -yl)pyridin -4 -ylmethanol represents a compelling candidate for further exploration in both academic and industrial settings. Its unique chemical structure, coupled with its demonstrated biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.